Cas no 19132-06-0 ((2S,3S)-Butane-2,3-diol)

(2S,3S)-Butane-2,3-diol structure
(2S,3S)-Butane-2,3-diol structure
Product Name:(2S,3S)-Butane-2,3-diol
CAS No:19132-06-0
MF:C4H10O2
MW:90.1210017204285
MDL:MFCD00063648
CID:51226
PubChem ID:439888
Update Time:2024-10-31

(2S,3S)-Butane-2,3-diol Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-Butane-2,3-diol
    • (2S,3S)-(+)-2,3-Butanediol
    • (S,S)-2,3-Butylene glycol
    • (S,S)-Butane-2,3-diol
    • (S,S)-(+)-2,3-Butylene Glycol
    • (S,S)-2,3-Butanediol
    • (S,S)-(+)-2,3-Butanediol
    • (2S,3S)-2,3-Butanediol
    • (S,S)-(+)-2,3-Dihydroxybutane
    • BUD
    • L-Butane-2,3-diol
    • L(+)-2,3-BUTANEDIOL
    • 2S,3S-(+)-Butanediol
    • (2S,3S)-Butan-2,3-diol
    • (S,S)-(+)-1,3-Butaneiol
    • 2,3-Butanediol,(2S,3S)-
    • Butanediol
    • (+)-2,3-butanediol
    • 2,3-Butanediol, [S-(R*,R*)]-
    • Q27102089
    • 2,3-Butanediol, (S-(R*,R*))-
    • L-(+)-2,3-Butanediol
    • C03046
    • 2,3-BUTANEDIOL, L-
    • AS-57290
    • 2,3-Butanediol, (+)-
    • AC-26495
    • (S-(R,R))-butane-2,3-diol
    • CHEBI:16812
    • MFCD00063648
    • EN300-141852
    • DTXSID401031117
    • L-(+)-2,3-Butanediol, for chiral derivatization, >=97.0%
    • L-(+)-BUTANE-2,3-DIOL
    • A813483
    • 2,3-Butanediol #
    • 19132-06-0
    • UNII-7E9UXG71S1
    • 7E9UXG71S1
    • (2S,3S)-(+)-2,3-Butanediol, 97%
    • B1343
    • 2,3-BUTYLENE GLYCOL L(+)-THREO-FORM [MI]
    • J-012367
    • AKOS015840290
    • CS-0106462
    • C73651
    • 2,3-BUTYLENE GLYCOL L(+)-THREO-FORM
    • 2,3-BUTANEDIOL, (2S,3S)-
    • DB-009328
    • DB-309805
    • (S,S)-2,3-Butanediol; L-2,3-Butanediol; (+)-2,3-Butanediol; (2S,3S)-(+)-2,3-Butanediol; (2S,3S)-2,3-Butanediol; (+)-Butane-2,3-diol
    • (2S,3S)-(+)2,3-Butanediol
    • MDL: MFCD00063648
    • Inchi: 1S/C4H10O2/c1-3(5)4(2)6/h3-6H,1-2H3/t3-,4-/m0/s1
    • InChI Key: OWBTYPJTUOEWEK-IMJSIDKUSA-N
    • SMILES: C[C@@H]([C@H](C)O)O

Computed Properties

  • Exact Mass: 90.06810
  • Monoisotopic Mass: 90.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 30.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless crystalline solid or viscous liquid
  • Density: 0.987 g/mL at 25 °C(lit.)
  • Melting Point: 20°C
  • Boiling Point: 179-182 °C(lit.)
  • Flash Point: Degrees Fahrenheit:185°F
    Degrees Celsius:85°C
  • Refractive Index: n20/D 1.433(lit.)
  • PH: 9-10 (500g/l, H2O, 20℃)
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: hygroscopic
  • PSA: 40.46000
  • LogP: -0.25200
  • Solubility: Soluble in water, alcohol and ether
  • Specific Rotation: 13 º (c=neat)
  • Optical Activity: [α]20/D +13°, neat
  • Sensitiveness: Sensitive to air and humidity

(2S,3S)-Butane-2,3-diol Security Information

  • Prompt:warning
  • Hazard Statement: H227
  • Warning Statement: P210-P280-P370+P378-P403+P235-P501
  • Hazardous Material transportation number:NA 1993 / PGIII
  • WGK Germany:3
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Risk Phrases:R24/25
  • Explosive Limit:3.1-11.4%(V)
  • Storage Condition:2-8°C
  • Safety Term:S24/25

(2S,3S)-Butane-2,3-diol Customs Data

  • HS CODE:2905399090
  • Customs Data:

    China Customs Code:

    2905399090

    Overview:

    2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

(2S,3S)-Butane-2,3-diol Pricemore >>

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(2S,3S)-Butane-2,3-diol Production Method

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